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Compound of Interest

Compound Name: 4-Chlorophenyl mesityl sulfone

CAS No.: 22944-35-0

Cat. No.: B11939437 Get Quote

Part 1: Executive Summary (Immediate Action)
Do NOT dispose of 4-Chlorophenyl mesityl sulfone down the drain, in trash bins, or mixed

with non-halogenated solvents.[1]

This compound contains both chlorine and sulfur, classifying it as Halogenated Organic Waste.

Improper disposal risks releasing hydrochloric acid (HCl) and sulfur oxides (SOx) during

standard incineration, or contaminating municipal water systems.

Immediate Disposal Directives:

Solid Waste: Collect in a dedicated, hazardous waste drum/pail labeled "Halogenated

Organic Solids."

Liquid Waste: Dissolve only in compatible halogenated solvents (e.g., Dichloromethane) and

place in the "Halogenated Waste" carboy.

Spill: Do not use water. Sweep up dry solid to prevent aquatic contamination.

Part 2: Chemical Profile & Hazard Identification[2]
To ensure safety, operators must understand the causality behind these protocols. This

compound is a diaryl sulfone, characterized by high thermal stability and resistance to

oxidation.
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Chemical Identity
Property Detail

Chemical Name 4-Chlorophenyl mesityl sulfone

Structure 2,4,6-trimethylphenyl-(4-chlorophenyl)sulfone

Functional Groups
Aryl Chloride, Sulfone (

), Mesityl group

Physical State White to off-white crystalline solid

Primary Hazard
Halogenated Waste (releases HCl upon

combustion)

Secondary Hazard
Aquatic Toxicity (Chronic H411 typical for

halogenated aromatics)

The "Why" Behind the Protocol
Halogen Content (Cl): When incinerated in standard non-halogenated waste streams (fuel

blending), chlorinated compounds release corrosive Hydrochloric Acid (HCl). This damages

incinerator flues. Causality: You must segregate this to a facility equipped with acid

scrubbers.

Sulfone Moiety (

): Thermal decomposition releases Sulfur Oxides (

). While stable at room temperature, it contributes to acid rain precursors if not incinerated at
high temperatures (

).

Lipophilicity: The mesityl and chlorophenyl groups make this compound highly lipophilic,

meaning it bioaccumulates in aquatic environments. Strict zero-discharge policy applies.

Part 3: Pre-Disposal Protocol (Self-Validating
System)
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This protocol uses a "Check-Verify" system to prevent cross-contamination.[1]

A. Solid Waste (Pure Compound or Synthesis Cake)
Container: High-Density Polyethylene (HDPE) wide-mouth jar or chemically resistant poly-

bag.

Labeling: Must explicitly state "Halogenated Organic Solid."

Validation:

Is the material dry? (No free liquids allowed in solid bins).

Is the container free of oxidizers? (Sulfones are stable, but mixed waste precautions

apply).

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Solvent Compatibility: If the sulfone is dissolved in a solvent (e.g., DCM, Chloroform, Ethyl

Acetate), the entire mixture defaults to the most hazardous classification.[1][2]

The Rule of Halogens: If 4-Chlorophenyl mesityl sulfone is dissolved in a non-halogenated

solvent (like Acetone), the entire volume is now Halogenated Waste.

Validation:

pH Check: Ensure waste is Neutral (pH 6-8). If acidic from reaction byproducts, quench

with Sodium Bicarbonate before bottling.

Phase Check: No aqueous layer separation (unless the waste stream specifically allows

multi-phase waste).

Part 4: Disposal Workflow (Visualized)
The following diagram illustrates the decision logic for disposing of 4-Chlorophenyl mesityl
sulfone.
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Figure 1: Decision tree for classifying and segregating sulfone waste streams to ensure

regulatory compliance.

Part 5: Regulatory Framework
Compliance with federal and international standards is mandatory. While this specific

compound may not be "P-Listed" (acutely toxic), it falls under strict categories due to its

halogen content.[1]

Regulatory Body Classification Code Description Requirement

US EPA (RCRA)
Characteristic Waste

(or F-List if mixed)

Halogenated Organic

Compounds (HOCs)

Incineration required.

[1][2] Do not dilute to

escape regulation.

EU Waste Code 16 05 08*

Discarded organic

chemicals consisting

of or containing

hazardous substances

Must be tagged as

"Hazardous" and sent

to specialized

treatment.[1][2]

DOT (Transport) UN 3077 (Likely)

Environmentally

Hazardous

Substance, Solid,

N.O.S.[1][2]

Packaging Group III.

Requires "Marine

Pollutant" marking if

shipping >5kg.

Note on "Mesityl" vs. "Methyl": While "4-Chlorophenyl methyl sulfone" (CAS 98-57-7) is a

common analog, the Mesityl derivative (containing a 2,4,6-trimethylphenyl group) shares the

same disposal profile.[1][2] The increased carbon count in the Mesityl group increases

lipophilicity, making aquatic containment even more critical than for the methyl variant.

Part 6: Emergency Contingencies
Accidental Spillage (Solid)[1]

Isolate: Evacuate non-essential personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible, use an N95 or P100

respirator.
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Contain: Do not use water. Water spreads the contamination.

Clean: Sweep carefully into a dustpan or use a HEPA vacuum.

Dispose: Place spill debris into the Solid Hazardous Waste bin.

Skin/Eye Contact[2][5][6][7]
Skin: Wash with soap and water for 15 minutes. Sulfones are generally lipophilic; soap is

essential to remove them.

Eyes: Rinse with water for 15 minutes. Seek medical attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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